Cas no 1017464-37-7 (2,4-Dichloro-N-cyclopropylpyrimidine-5-carboxamide)

• Product Name: 2,4-Dichloro-N-cyclopropylpyrimidine-5-carboxamide
• CAS No: 1017464-37-7
• MF: C₈H₇Cl₂N₃O
• MW: 232.066679239273
• MDL: MFCD09863925
• CID: 4676086
• PubChem ID: 24271833
• Update Time: 2025-05-20

2,4-Dichloro-N-cyclopropylpyrimidine-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2,4-dichloro-N-cyclopropylpyrimidine-5-carboxamide
• D83571
• SB60687
• 1017464-37-7
• CS-0151397
• BS-14218
• AKOS022201565
• CID 24271833
• 2,4-Dichloro-N-cyclopropylpyrimidine-5-carboxamide

• MDL： MFCD09863925
• Inchi： 1S/C8H7Cl2N3O/c9-6-5(3-11-8(10)13-6)7(14)12-4-1-2-4/h3-4H,1-2H2,(H,12,14)
• InChI Key： BZNILMIHODUAGE-UHFFFAOYSA-N
• SMILES： ClC1C(=CN=C(N=1)Cl)C(NC1CC1)=O

Computed Properties

• Exact Mass: 230.9966172g/mol
• Monoisotopic Mass: 230.9966172g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.9
• XLogP3: 2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidinecarboxylic acids and derivatives

Additional information on 2,4-Dichloro-N-cyclopropylpyrimidine-5-carboxamide

Research Brief on 2,4-Dichloro-N-cyclopropylpyrimidine-5-carboxamide (CAS: 1017464-37-7)

2,4-Dichloro-N-cyclopropylpyrimidine-5-carboxamide (CAS: 1017464-37-7) is a pyrimidine derivative that has garnered significant attention in the field of medicinal chemistry due to its potential applications in drug discovery and development. This compound, characterized by its unique structural features, has been explored as a key intermediate or active pharmaceutical ingredient (API) in the synthesis of various biologically active molecules. Recent studies have focused on its role in the development of kinase inhibitors, antimicrobial agents, and other therapeutic compounds.

The chemical structure of 2,4-Dichloro-N-cyclopropylpyrimidine-5-carboxamide includes a pyrimidine core substituted with two chlorine atoms at the 2 and 4 positions and a cyclopropylcarboxamide group at the 5 position. This configuration imparts specific electronic and steric properties that make it a versatile building block in organic synthesis. Researchers have leveraged these properties to design and synthesize novel compounds with enhanced biological activity and selectivity.

Recent publications highlight the use of 2,4-Dichloro-N-cyclopropylpyrimidine-5-carboxamide in the development of kinase inhibitors, particularly those targeting protein kinases involved in cancer and inflammatory diseases. For instance, a 2023 study demonstrated its utility as a precursor in the synthesis of potent and selective inhibitors of the JAK-STAT signaling pathway, which is implicated in various malignancies and autoimmune disorders. The study reported improved pharmacokinetic profiles and reduced off-target effects compared to earlier generations of inhibitors.

In addition to its applications in kinase inhibitor development, 2,4-Dichloro-N-cyclopropylpyrimidine-5-carboxamide has been investigated for its antimicrobial properties. A 2022 study explored its derivatives as potential broad-spectrum antimicrobial agents, showing promising activity against both Gram-positive and Gram-negative bacteria, as well as fungal pathogens. The researchers attributed this activity to the compound's ability to disrupt microbial cell wall synthesis and interfere with essential enzymatic processes.

The synthesis and scalability of 2,4-Dichloro-N-cyclopropylpyrimidine-5-carboxamide have also been subjects of recent research. Advances in green chemistry and continuous flow synthesis have enabled more efficient and environmentally friendly production methods. A 2023 report detailed a novel catalytic process that significantly reduces the use of hazardous reagents and improves yield, making it a more sustainable option for large-scale manufacturing.

Despite these advancements, challenges remain in the optimization of 2,4-Dichloro-N-cyclopropylpyrimidine-5-carboxamide-based therapeutics. Issues such as solubility, bioavailability, and metabolic stability require further investigation. Ongoing research aims to address these limitations through structural modifications and formulation strategies, with the goal of advancing these compounds into clinical trials.

In conclusion, 2,4-Dichloro-N-cyclopropylpyrimidine-5-carboxamide (CAS: 1017464-37-7) represents a promising scaffold in medicinal chemistry, with diverse applications in drug discovery. Its role in the development of kinase inhibitors and antimicrobial agents underscores its potential to address unmet medical needs. Continued research and innovation in synthesis and optimization will be critical to unlocking its full therapeutic potential.